3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H10Cl2N2O4S/c1-24-9-3-5-11(12(7-9)20(22)23)19-16(21)15-14(18)10-4-2-8(17)6-13(10)25-15/h2-7H,1H3,(H,19,21)
• InChI Key: SJZXVZCRDMZYSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C16H10Cl2N2O4S
• Molecular Weight: 397.2 g/mol

Description

3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide, also known as DMNTBC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. DMNTBC belongs to the class of benzothiophene-based compounds, which have been found to exhibit various biological activities, including anti-inflammatory and anti-cancer properties. In

Mechanism of Action

The exact mechanism of action of 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in inflammation and cancer. 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide has been found to inhibit the activation of NF-κB, which is a key transcription factor involved in the expression of pro-inflammatory cytokines and chemokines. Moreover, 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide has also been found to inhibit the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation in cancer cells.
Biochemical and Physiological Effects:
3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide has been found to exhibit various biochemical and physiological effects in scientific research studies. 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. Moreover, 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide has also been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines. Additionally, 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide has been found to exhibit low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the key advantages of 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide for lab experiments is its high yield and purity, which makes it easy to obtain and use in various in vitro and in vivo studies. Moreover, 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide has been found to exhibit low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer therapy. However, one of the limitations of 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide is its limited solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide research. One of the key areas of future research is the development of more efficient synthesis methods for 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide, which could lead to higher yields and purity. Moreover, future research could focus on the optimization of 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide dosing and administration, as well as the evaluation of its efficacy in various animal models of inflammatory diseases and cancer. Additionally, future research could explore the potential synergistic effects of 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide with other anti-inflammatory and anti-cancer agents, which could enhance its therapeutic potential.

Scientific Research Applications

3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide has been found to exhibit promising therapeutic potential in various scientific research studies. One of the key applications of 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide is its anti-inflammatory activity, which has been demonstrated in several in vitro and in vivo studies. 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Moreover, 3,6-dichloro-N-(4-methoxy-2-nitrophenyl)-1-benzothiophene-2-carboxamide has also been found to exhibit anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.